2-Propen-1-one, 3-(4-pyridinyl)-1-[3-(trifluoromethyl)phenyl]-

• CAS No.: 142227-84-7
• Molecular Formula: C15H10F3NO
• Molecular Weight: 277.24 g/mol
• IUPAC Name: 3-pyridin-4-yl-1-[3-(trifluoromethyl)phenyl]prop-2-en-1-one
• InChI: InChI=1S/C15H10F3NO/c16-15(17,18)13-3-1-2-12(10-13)14(20)5-4-11-6-8-19-9-7-11/h1-10H
• InChI Key: ATFFPIWVJYDKGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)C=CC2=CC=NC=C2

Description

2-Propen-1-one, 3-(4-pyridinyl)-1-[3-(trifluoromethyl)phenyl]- is a useful research compound. Its molecular formula is C15H10F3NO and its molecular weight is 277.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve anhydrous cobalt(II) acetate (700 mg, 4 mmol) in dimethylformamide. Add 2,2'-dipyridyl (620 mg, 4 mmol) and stir for 30 minutes. Add 3-(trifluoromethyl)acetophenone (9.4 g, 50 mmol) and 4-pyridinecarboxaldehyde (5.3 g, 50 mmol). Heat at 80° C. for 18 hours. Evaporate the solvent and purify the residue by silica gel chromatography (1:1 toluene/ethyl acetate) to yield 9.4 g. Recrystallize (ethyl ether/hexane) to yield the title compound; mp 89°-90° C.